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For Researchers, Scientists, and Drug Development Professionals

Indene-C60 bis-adduct (ICBA) and its C70 analogue (IC70BA) have emerged as promising

acceptor materials in organic photovoltaics (OPVs), offering a pathway to higher open-circuit

voltages (Voc) compared to traditional fullerene derivatives. However, the synthesis of ICBA
results in a mixture of regioisomers, each exhibiting distinct electrochemical and physical

properties that significantly influence device performance. This guide provides a comparative

analysis of ICBA isomers, supported by experimental data, to aid researchers in selecting and

optimizing acceptor materials for high-efficiency solar cells.

Performance Comparison of ICBA Isomers
The separation of ICBA isomer mixtures into individual fractions has been shown to be crucial

for maximizing device efficiency. The photovoltaic performance of solar cells is highly

dependent on the specific isomer used as the electron acceptor. Below is a summary of key

performance parameters for different ICBA isomers and mixtures.
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Acceptor
Material

Donor
Material

Voc (V)
Jsc
(mA/cm2)

Fill
Factor
(%)

Power
Conversi
on
Efficiency
(PCE) (%)

Referenc
e

IC70BA

Isomer 1
P3HT - - - 2.80 [1][2]

IC70BA

Isomer 2
P3HT - - - 3.18 [1][2]

ICBA-

mixture

(IC60BA)

P3HT 0.83 8.36 63 4.22

ICBA-

mixture +

0.5 wt%

DHP

P3HT 0.83 9.39 66 5.06

IC70BA

mixture
P3HT - - - 4.5

IC70BA

fraction 9-2
P3HT - - - 5.2

ICBA-

mixture (in

Perovskite)

Wide-

Bandgap

Perovskite

1.09-1.15 - - 11-15

ICBA-tran3

isomer (in

Perovskite)

Wide-

Bandgap

Perovskite

>1.18 (max

1.21)
- -

>17 (max

18.5)

Key Findings:

Isomer Purity Matters: The separation of ICBA into its constituent isomers can lead to a

significant enhancement in power conversion efficiency. For instance, two separated IC70BA

isomers exhibited PCEs of 2.80% and 3.18%, respectively, when blended with P3HT.
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Enhanced Performance in Perovskites: The use of a specific isomer, ICBA-tran3, in wide-

bandgap perovskite solar cells resulted in a remarkable PCE of up to 18.5% and a high Voc

of 1.21 V. This is a substantial improvement over devices using an unseparated ICBA
mixture.

Morphology and Packing: The spatial orientation of the indene groups on the fullerene cage

affects the molecular packing of the acceptor and its blend with the donor polymer. This, in

turn, influences the morphology of the active layer and the charge transport properties of the

device.

Experimental Protocols
Synthesis and Separation of ICBA Isomers
Synthesis: ICBA is typically synthesized via a Diels-Alder cycloaddition reaction.

Reaction Setup: C60 or C70 is reacted with an excess of indene in a high-boiling point

solvent such as 1,2-dichlorobenzene.

Heating: The reaction mixture is heated to a high temperature (e.g., 180°C) for an extended

period (e.g., 48-72 hours) under an inert atmosphere.

Purification: After the reaction, the crude product is purified by flash chromatography on a

silica gel column using a solvent mixture like toluene/cyclohexane to remove unreacted

starting materials and monoadducts.

Separation: The resulting mixture of ICBA regioisomers can be separated using high-

performance liquid chromatography (HPLC).

Column: A specialized column, such as a Buckyprep or Cosmosil column, is used.

Eluent: A suitable solvent, typically toluene, is used as the mobile phase.

Fraction Collection: The different isomers are collected as they elute from the column at

different retention times.

Analysis: The purity and identity of the separated isomers are confirmed using techniques

like 1H NMR, 13C NMR, and UV-Vis spectroscopy.
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Fabrication of Organic Solar Cells (P3HT:ICBA)
A common device architecture for P3HT:ICBA solar cells is

ITO/PEDOT:PSS/P3HT:ICBA/Ca/Al.

Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried with a stream of nitrogen and treated with UV-ozone for 15 minutes

to improve the surface wettability.

Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene)

polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrate. The film

is then annealed at a specific temperature (e.g., 140°C) for a set time (e.g., 10 minutes) in a

nitrogen-filled glovebox.

Active Layer Deposition: A solution of P3HT and the desired ICBA isomer (or mixture) in a

solvent like chlorobenzene or o-dichlorobenzene is prepared, typically in a 1:1 weight ratio.

This active layer solution is then spin-coated on top of the PEDOT:PSS layer. The film is

subsequently annealed to optimize the morphology of the bulk heterojunction. Annealing

conditions can vary, for example, at 150°C for 10 minutes.

Cathode Deposition: A bilayer cathode of Calcium (Ca) followed by Aluminum (Al) is

thermally evaporated onto the active layer under high vacuum (e.g., < 10-6 Torr). The

thickness of Ca is typically around 20-30 nm, and Al is around 80-100 nm.

Encapsulation: The completed device is encapsulated to protect it from atmospheric

degradation.

Characterization
The performance of the fabricated solar cells is characterized under standard testing

conditions.

Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured under

simulated AM 1.5G solar illumination at 100 mW/cm2 using a solar simulator. From the J-V

curve, the key photovoltaic parameters (Voc, Jsc, FF, and PCE) are extracted.
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External Quantum Efficiency (EQE): EQE measurements are performed to determine the

ratio of collected charge carriers to incident photons at different wavelengths.

Morphological Analysis: The morphology of the active layer blend is investigated using

techniques such as Atomic Force Microscopy (AFM) and Transmission Electron Microscopy

(TEM) to understand the phase separation and domain sizes.

Experimental Workflow and Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isomers of IC70BA and Their Photovoltaic Performance in Polymer Solar Cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to ICBA Isomers in Photovoltaic
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249526#comparative-study-of-icba-isomers-in-
photovoltaics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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